7-[(4-methylbenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 7-[(4-methylphenyl)methoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C20H18O3/c1-13-5-7-14(8-6-13)12-22-15-9-10-17-16-3-2-4-18(16)20(21)23-19(17)11-15/h5-11H,2-4,12H2,1H3
• InChI Key: RRUSSYLHLAGNSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C4=C(CCC4)C(=O)O3
• Molecular Formula: C20H18O3
• Molecular Weight: 306.4 g/mol

Description

Synthesis Analysis

The synthesis of cyclopenta[c]chromene derivatives often involves multi-step reactions that may include cyclization, condensation, and functionalization processes. While the exact synthesis of "7-[(4-methylbenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one" is not detailed, related compounds, such as 3,3a-Dihydrocyclopenta[b]chromen-1(2H)-ones, are synthesized from reactions of salicylaldehyde and 2-cyclopenten-1-one, showing the versatility of cyclization strategies in creating chromene structures (Huo et al., 2005).

Molecular Structure Analysis

The crystal and molecular structures of cyclopenta[c]chromene derivatives reveal intricate details about their spatial arrangement and stability. For instance, certain chromene compounds are stabilized by intermolecular C-H...π and π-π interactions, as well as intramolecular hydrogen bonds, which play a crucial role in their crystal packing and overall stability (Huo et al., 2005).

Chemical Reactions and Properties

Chromene derivatives undergo various chemical reactions, including cyclobenzylation and catalytic C-H bond functionalization, demonstrating their reactivity and potential for chemical modification. Such processes allow for the introduction of functional groups, further diversifying the chemical properties of these compounds (Lin et al., 2017).